Cas no 22414-71-7 (Octanal,7-hydroxy-2,3,7-trimethyl-)

• Product Name: Octanal,7-hydroxy-2,3,7-trimethyl-
• CAS No: 22414-71-7
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 260173
• PubChem ID: 90774
• Update Time: 2025-04-19

Octanal,7-hydroxy-2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanal,7-hydroxy-2,3,7-trimethyl-
• 7-Hydroxy-2,3,7-trimethyloctanal
• NS00049564
• DTXSID60945069
• EINECS 244-974-7
• 22414-71-7

• Inchi： 1S/C11H22O2/c1-9(10(2)8-12)6-5-7-11(3,4)13/h8-10,13H,5-7H2,1-4H3
• InChI Key： VPDIJXJVEYAHAP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCC(C)C(C=O)C

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.2

Experimental Properties

• Density: 0.905
• Boiling Point: 264.4°Cat760mmHg
• Flash Point: 109.9°C
• Refractive Index: 1.443
• PSA: 37.3